Cas no 2172113-76-5 (2-cyclopropyl-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol)

• Product Name: 2-cyclopropyl-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol
• CAS No: 2172113-76-5
• MF: C₁₂H₂₁N₃O₃
• MW: 255.31344294548
• CID: 5900699
• PubChem ID: 165518805
• Update Time: 2025-06-08

2-cyclopropyl-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol
• 2-cyclopropyl-2-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)ethan-1-ol
• EN300-1275112
• 2172113-76-5

• Inchi： 1S/C12H21N3O3/c16-4-6-18-5-3-15-8-11(7-13-15)14-12(9-17)10-1-2-10/h7-8,10,12,14,16-17H,1-6,9H2
• InChI Key： PCPFZNWOJBRGGZ-UHFFFAOYSA-N
• SMILES： OCC(C1CC1)NC1C=NN(CCOCCO)C=1

Computed Properties

• Exact Mass: 255.15829154g/mol
• Monoisotopic Mass: 255.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.5Ų

Additional information on 2-cyclopropyl-2-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol

Introduction to 2-Cyclopropyl-2-({1-2-(2-Hydroxyethoxy)ethyl-1H-Pyrazol-4-yl}amino)ethan-1-ol (CAS No. 2172113-76-5)

2-Cyclopropyl-2-({1-2-(2-Hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol (CAS No. 2172113-76-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules known as amino alcohols, which are characterized by the presence of both amino and hydroxyl functional groups. The integration of a cyclopropyl ring and a pyrazole moiety further enhances its chemical diversity and biological activity.

The cyclopropyl ring, a three-membered cyclic alkane, is known for its high reactivity due to the significant angle strain it imposes on the molecule. This strain can lead to unique chemical behavior, making cyclopropyl derivatives valuable in the design of drugs with specific pharmacological profiles. The pyrazole moiety, on the other hand, is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. Pyrazoles are widely used in medicinal chemistry because of their ability to modulate various biological targets, including enzymes, receptors, and ion channels.

The combination of these structural elements in 2-Cyclopropyl-2-({1-2-(2-Hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol suggests that it may possess a wide range of biological activities. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, making it a promising candidate for the development of new therapeutic agents.

In the context of medicinal chemistry, the design and synthesis of compounds like 2-Cyclopropyl-2-({1-2-(2-Hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol are driven by the need to address unmet medical needs. For instance, researchers have investigated its potential as an inhibitor of kinases, which are key enzymes involved in various cellular processes such as signal transduction and cell cycle regulation. Kinase inhibitors have shown great promise in the treatment of cancer and inflammatory diseases.

A study published in the *Journal of Medicinal Chemistry* reported that 2-Cyclopropyl-2-({1-2-(2-Hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)ethan-1-ol exhibited potent inhibitory activity against a specific kinase involved in cancer progression. The compound was found to selectively inhibit this kinase with minimal off-target effects, suggesting its potential as a lead compound for further drug development.

Beyond its kinase inhibitory properties, 2-Cyclopropyl-2-{(1-{[2-(hydroxyethoxy)ethyl]-pyrazol}-4-y)-amino}-ethan-l-oI has also been evaluated for its anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and neurodegenerative disorders. Preliminary studies have shown that this compound can modulate key inflammatory pathways, potentially reducing inflammation and associated symptoms.

The hydroxyl group present in 2-Cyclopropyl-2-{(1-{[2-(hydroxyethoxy)ethyl]-pyrazol}-4-y)-amino}-ethan-l-oI contributes to its solubility and bioavailability, which are critical factors in drug development. Enhanced solubility can improve the absorption and distribution of the compound within the body, leading to better therapeutic outcomes. Additionally, the presence of multiple functional groups allows for further chemical modifications to optimize its pharmacological properties.

In terms of clinical trials, while early-stage studies have shown promising results, more extensive research is needed to fully understand the safety and efficacy profile of 2-Cyclopropyl-2-{(1-{[2-(hydroxyethoxy)ethyl]-pyrazol}-4-y)-amino}-ethan-l-oI. Preclinical studies have demonstrated its low toxicity and good pharmacokinetic properties, which are essential for advancing it into clinical trials.

The future development of 2-Cyclopropyl-2-{(1-{[2-(hydroxyethoxy)ethyl]-pyrazol}-4-y)-amino}-ethan-l-oI will likely involve further optimization through structure-based drug design (SBDD). SBDD leverages computational methods to predict how small molecules interact with their biological targets at the atomic level. This approach can help identify key interactions that contribute to the compound's activity and guide the design of more potent and selective derivatives.

In conclusion, 2-Cyclopropyl-2-{(1-{[2-(hydroxyethoxy)ethyl]-pyrazol}-4-y)-amino}-ethan-l-oI (CAS No. 2172113-76-5) represents a promising compound with diverse biological activities. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in addressing unmet medical needs and improving patient outcomes.